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Introduction
Multiplex quantitative polymerase chain reaction (qPCR) is a powerful technique that enables

the simultaneous detection and quantification of multiple nucleic acid targets within a single

reaction.[1] This approach offers significant advantages, including conservation of precious

samples, reduced reagent costs, and increased throughput.[1] The selection of appropriate

fluorophores is critical to the success of multiplexing, as their spectral characteristics determine

the number of targets that can be distinctly analyzed.[2] Quasar 670, a fluorescent dye that

emits in the red region of the spectrum, is an excellent candidate for multiplex assays, serving

as a direct replacement for Cy5.[3][4] This note describes the principles and applications of

incorporating Quasar 670 into multiplex qPCR assays alongside other common fluorophores.

Principles of Fluorophore Selection for Multiplexing
Effective multiplex qPCR relies on the careful selection of reporter dyes with minimal spectral

overlap.[2][5] The instrument used must be capable of exciting each fluorophore and spectrally

resolving their individual emission signals.[2][6] Quasar 670, with an excitation maximum

around 647 nm and an emission maximum at approximately 670 nm, occupies a distinct
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spectral channel, making it compatible with commonly used dyes such as FAM, HEX, VIC, and

ROX.[4][7][8]

A crucial component of probe design is the selection of a suitable quencher. For Quasar 670,

Black Hole Quencher®-2 (BHQ®-2) is recommended for efficient quenching, which ensures a

high signal-to-noise ratio.[3][4][9]

Fluorophore and Quencher Selection Guide
The following table summarizes the spectral properties of Quasar 670 and other fluorophores

commonly used in multiplex qPCR, along with their recommended quenchers.

Fluorophore
Excitation Max
(nm)

Emission Max
(nm)

Common
Channel

Recommended
Quencher

FAM 495 520 Green BHQ-1

VIC/HEX 538 559 Yellow/Orange BHQ-1

ROX 589 610 Red BHQ-2

Quasar 670 647 670 Far-Red/Cyan BHQ-2

Quasar 705 690 705 Near-IR BHQ-2 / BHQ-3

Note: Spectral values can vary slightly based on experimental conditions and conjugation.

Detailed Protocols
Protocol 1: Multiplex qPCR Assay Design and Validation
This protocol outlines the essential steps for designing and validating a robust multiplex qPCR

assay incorporating a Quasar 670-labeled probe.

1. Target Selection and Primer/Probe Design:

Target Selection: Choose unique regions for each gene of interest to ensure specificity.[1]

Aim for amplicon lengths between 70 and 150 bp for optimal qPCR efficiency.[10]

Primer Design:
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Design all primers to have a similar melting temperature (Tm), ideally between 55-60°C.

[10][11]

Ensure a GC content of 40-60%.

Use software like Primer-BLAST or Primer3 to check for specificity and avoid primer-dimer

formation.[1][12]

Probe Design:

Design probes with a Tm that is 8-10°C higher than the corresponding primers.[10]

The probe should not have secondary structures.

Label the probe for the fourth target with Quasar 670 at the 5' end and BHQ-2 at the 3'

end.

2. In Silico and Singleplex Validation:

In Silico Analysis: Perform a BLAST search with all primer and probe sequences to confirm

specificity against your target organism's genome.[1][13]

Singleplex Validation: Before combining assays, it is critical to test each primer/probe set

individually.[10]

Run a standard curve using a dilution series of your template to determine the

amplification efficiency of each assay.

The efficiency should be between 90-105% with an R² value >0.980.[11]

3. Multiplex Assay Optimization:

Primer Concentration: Competition for reagents can occur in a multiplex reaction.[10][14] If

one target is significantly more abundant, consider limiting the primer concentration for that

target to prevent reagent depletion.[14] Start with a standard primer concentration (e.g., 300-

500 nM) and optimize as needed.

Multiplex Validation:
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Run the multiplex assay alongside singleplex reactions on the same plate using the same

template dilutions.[10]

Calculate the change in quantification cycle (ΔCq) for each target (ΔCq = Cq_multiplex -

Cq_singleplex).

A ΔCq of less than 1 indicates no significant inhibition, and the multiplex assay is

performing well.[10] If the ΔCq is greater than 1, further optimization of primer

concentrations or master mix components is required.[10]

4. Instrument Setup and Dye Calibration:

Ensure your qPCR instrument is calibrated for the specific set of dyes you are using,

including Quasar 670.[2][6] This step is crucial for accurate spectral deconvolution and

prevents signal crosstalk between channels.[5][6]

Protocol 2: Multiplex qPCR Reaction Setup and Thermal
Cycling
1. Reaction Master Mix: Prepare a master mix for the desired number of reactions, plus a 10%

overage to account for pipetting errors.
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Component Final Concentration Volume for 20 µL Reaction

2x qPCR Master Mix 1x 10.0 µL

Forward Primer (Target 1 -

FAM)
300 nM 0.6 µL (of 10 µM stock)

Reverse Primer (Target 1 -

FAM)
300 nM 0.6 µL (of 10 µM stock)

Probe (Target 1 - FAM) 150 nM 0.3 µL (of 10 µM stock)

Forward Primer (Target 2 -

HEX)
300 nM 0.6 µL (of 10 µM stock)

Reverse Primer (Target 2 -

HEX)
300 nM 0.6 µL (of 10 µM stock)

Probe (Target 2 - HEX) 150 nM 0.3 µL (of 10 µM stock)

Forward Primer (Target 3 -

ROX)
300 nM 0.6 µL (of 10 µM stock)

Reverse Primer (Target 3 -

ROX)
300 nM 0.6 µL (of 10 µM stock)

Probe (Target 3 - ROX) 150 nM 0.3 µL (of 10 µM stock)

Fwd Primer (Target 4 - Q670) 300 nM 0.6 µL (of 10 µM stock)

Rev Primer (Target 4 - Q670) 300 nM 0.6 µL (of 10 µM stock)

Probe (Target 4 - Q670) 150 nM 0.3 µL (of 10 µM stock)

Template DNA/cDNA Variable 2.0 µL

Nuclease-Free Water - Up to 20 µL

2. Thermal Cycling Protocol: The following is a standard 2-step thermal cycling protocol.

Conditions may need to be optimized based on the specific master mix and primer Tms.
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Step Temperature Time Cycles

Polymerase Activation 95°C 2 minutes 1

Denaturation 95°C 15 seconds 40

Anneal/Extend/Acquir

e
60°C 60 seconds

Visualizations and Data
Experimental Workflow Diagram
The following diagram illustrates the key stages in developing and running a multiplex qPCR

assay.
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Phase 1: Assay Design

Phase 2: Validation

Phase 3: Execution & Analysis

Target Selection

Primer & Probe Design

In Silico Validation (BLAST)

Singleplex Validation (Efficiency)

Multiplex vs. Singleplex Test

Optimize Concentrations

ΔCq > 1

Instrument Dye Calibration

ΔCq < 1

Run Multiplex qPCR

Data Analysis

Click to download full resolution via product page

Caption: Workflow for designing and validating a multiplex qPCR assay.
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Signal Deconvolution Logic
This diagram illustrates the conceptual separation of fluorescent signals in a 4-plex qPCR

instrument.

Raw Signal

Instrument Processing

Deconvoluted Data

Combined Fluorescent Signal
(All Dyes)

Filter 1
(~520 nm)

Filter 2
(~560 nm)

Filter 3
(~610 nm)

Filter 4
(~670 nm)

FAM Amplification HEX Amplification ROX Amplification Quasar 670 Amplification

Click to download full resolution via product page

Caption: Conceptual flow of multiplex signal detection and separation.

Example Quantitative Data
The following table presents hypothetical data from a 4-plex validation experiment comparing

singleplex and multiplex Cq values for four gene targets.
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Target Gene
Reporter
Dye

Singleplex
Cq (Avg)

Multiplex
Cq (Avg)

ΔCq (Multi -
Single)

Singleplex
Efficiency
(%)

Gene A FAM 21.54 21.78 0.24 98.5

Gene B HEX 24.89 25.05 0.16 101.2

Gene C (Ref) ROX 19.21 19.40 0.19 99.1

Gene D Quasar 670 28.15 28.45 0.30 97.8

Results show a ΔCq < 1 for all targets, including the one detected with Quasar 670, indicating

successful multiplexing with minimal cross-reaction inhibition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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